Cas no 1087416-53-2 (6-Acetamidoheptanoic acid)

• Product Name: 6-Acetamidoheptanoic acid
• CAS No: 1087416-53-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5637987
• PubChem ID: 165906295
• Update Time: 2025-06-14

6-Acetamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28271679
• 1087416-53-2
• 6-acetamidoheptanoic acid
• 6-Acetamidoheptanoic acid

• Inchi： 1S/C9H17NO3/c1-7(10-8(2)11)5-3-4-6-9(12)13/h7H,3-6H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： AJFQIMSMYXXNTN-UHFFFAOYSA-N
• SMILES： OC(CCCCC(C)NC(C)=O)=O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 6-Acetamidoheptanoic acid

Recent Advances in the Application of 6-Acetamidoheptanoic Acid (CAS: 1087416-53-2) in Chemical Biology and Pharmaceutical Research

6-Acetamidoheptanoic acid (CAS: 1087416-53-2) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its role in drug design, enzyme inhibition, and as a building block for more complex molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the context of metabolic disorders and neurodegenerative diseases.

One of the key areas of research involving 6-Acetamidoheptanoic acid is its use as an intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of gamma-aminobutyric acid (GABA) analogs, which are critical for modulating neurotransmission in the central nervous system. The study reported that derivatives of 6-Acetamidoheptanoic acid exhibited enhanced binding affinity to GABA receptors, suggesting potential applications in the treatment of anxiety and epilepsy.

In addition to its role in neurotransmission modulation, 6-Acetamidoheptanoic acid has also been investigated for its potential as an enzyme inhibitor. A recent preprint on bioRxiv detailed its inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The researchers found that 6-Acetamidoheptanoic acid derivatives could selectively inhibit HDAC6, a subtype associated with tumor metastasis, without affecting other HDAC isoforms. This selectivity is a promising feature for the development of targeted cancer therapies with reduced side effects.

Another notable application of 6-Acetamidoheptanoic acid is in the field of metabolic engineering. A 2024 study in Nature Chemical Biology explored its use as a precursor for the biosynthesis of polyketides, a diverse group of natural products with antibiotic and anticancer properties. By incorporating 6-Acetamidoheptanoic acid into engineered microbial pathways, the researchers achieved higher yields of desired polyketides, paving the way for more efficient industrial-scale production.

Despite these promising findings, challenges remain in the widespread adoption of 6-Acetamidoheptanoic acid in pharmaceutical applications. Issues such as synthetic scalability, bioavailability, and potential toxicity need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its biological activities make it a compelling candidate for future drug development efforts.

In conclusion, 6-Acetamidoheptanoic acid (CAS: 1087416-53-2) represents a valuable tool in chemical biology and pharmaceutical research. Its applications span from neurotransmission modulation to cancer therapy and metabolic engineering, underscoring its potential to address unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic potential and overcome existing limitations.